2-[1-benzyl-4-(3,5-difluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-benzyl-4-[(3,5-difluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H24F2N2O/c21-18-10-17(11-19(22)12-18)13-23-7-8-24(20(15-23)6-9-25)14-16-4-2-1-3-5-16/h1-5,10-12,20,25H,6-9,13-15H2
• InChI Key: SEGDYFOCENJWMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=CC(=CC(=C2)F)F)CCO)CC3=CC=CC=C3
• Molecular Formula: C20H24F2N2O
• Molecular Weight: 346.4 g/mol

Description

2-[1-benzyl-4-(3,5-difluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that has been used in scientific research for various purposes. This compound has gained attention due to its potential therapeutic effects on neurological disorders and its ability to modulate neurotransmitter systems.

Mechanism of Action

The mechanism of action of 2-[1-benzyl-4-(3,5-difluorobenzyl)-2-piperazinyl]ethanol involves the modulation of dopamine and serotonin systems in the brain. The compound acts as an agonist on dopamine D2 receptors and serotonin 5-HT1A receptors. This results in the regulation of neurotransmitter release and the modulation of neural activity in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the dose and duration of exposure. The compound has been found to increase dopamine and serotonin release in the brain, resulting in the modulation of neural activity. It has also been found to increase the expression of neurotrophic factors, which are important for neuronal survival and growth.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-benzyl-4-(3,5-difluorobenzyl)-2-piperazinyl]ethanol in lab experiments are its high purity and yield, its ability to modulate neurotransmitter systems, and its potential therapeutic effects on neurological disorders. The limitations of using this compound are its potential toxicity at high doses and the need for further research to fully understand its mechanism of action.

Future Directions

For the research on 2-[1-benzyl-4-(3,5-difluorobenzyl)-2-piperazinyl]ethanol include studying its effects on other neurotransmitter systems, exploring its potential therapeutic effects on other neurological disorders, and investigating its toxicity and safety profile. Additionally, the compound could be used as a tool for studying the role of dopamine and serotonin systems in the brain and for developing new therapies for neurological disorders.

Synthesis Methods

The synthesis of 2-[1-benzyl-4-(3,5-difluorobenzyl)-2-piperazinyl]ethanol involves the reaction of benzylamine, 3,5-difluorobenzyl chloride, and 2-piperazineethanol in the presence of a base catalyst. The reaction yields the desired compound with a high yield and purity. The synthesis method has been optimized to produce the compound on a large scale for scientific research purposes.

Scientific Research Applications

2-[1-benzyl-4-(3,5-difluorobenzyl)-2-piperazinyl]ethanol has been used in scientific research for various purposes, including studying the effects of neurotransmitter systems on neurological disorders. The compound has been found to have potential therapeutic effects on Parkinson's disease, schizophrenia, and depression. It has also been used to study the role of dopamine and serotonin systems in these disorders.